Cas no 2228095-73-4 (2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid)

2-Amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid is a bicyclic β-amino acid derivative featuring a rigid pinane-like scaffold. Its unique structure, combining a hydroxyl group and an amino acid functionality on a bicyclic framework, offers distinct steric and electronic properties. This compound is of interest in medicinal chemistry and peptide design due to its potential to enhance conformational rigidity and metabolic stability in bioactive molecules. The 6,6-dimethyl substitution further contributes to lipophilicity and steric hindrance, making it valuable for modulating pharmacokinetic properties. Its synthetic versatility allows for incorporation into peptidomimetics or small-molecule inhibitors, providing opportunities for structure-activity relationship studies.
2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid structure
2228095-73-4 structure
Product Name:2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid
CAS No:2228095-73-4
MF:C12H21NO3
MW:227.300043821335
CID:5927285
PubChem ID:165968916
Update Time:2025-06-09

2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid
    • EN300-1812030
    • 2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
    • 2228095-73-4
    • Inchi: 1S/C12H21NO3/c1-12(2)6-3-4-7(8(12)5-6)10(14)9(13)11(15)16/h6-10,14H,3-5,13H2,1-2H3,(H,15,16)
    • InChI Key: CBAGBWJMZWDJGA-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)N)C1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 83.6Ų

2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1812030-0.05g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
0.05g
$983.0 2023-09-19
Enamine
EN300-1812030-0.1g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
0.1g
$1031.0 2023-09-19
Enamine
EN300-1812030-0.25g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
0.25g
$1078.0 2023-09-19
Enamine
EN300-1812030-0.5g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
0.5g
$1124.0 2023-09-19
Enamine
EN300-1812030-1.0g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
1g
$1172.0 2023-05-23
Enamine
EN300-1812030-2.5g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
2.5g
$2295.0 2023-09-19
Enamine
EN300-1812030-5.0g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
5g
$3396.0 2023-05-23
Enamine
EN300-1812030-10.0g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
10g
$5037.0 2023-05-23
Enamine
EN300-1812030-1g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
1g
$1172.0 2023-09-19
Enamine
EN300-1812030-5g
2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid
2228095-73-4
5g
$3396.0 2023-09-19

Additional information on 2-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanoic acid

Research Brief on 2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid (CAS: 2228095-73-4)

The compound 2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid (CAS: 2228095-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, featuring a bicyclic framework and a hydroxypropanoic acid moiety, presents intriguing potential for therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and possible mechanisms of action, making it a promising candidate for further investigation.

Recent literature highlights the synthetic challenges and innovative approaches to producing this compound. Researchers have employed advanced catalytic methods and chiral resolution techniques to achieve high enantiomeric purity, which is critical for its biological activity. The compound's structural resemblance to naturally occurring amino acids suggests potential interactions with biological targets, such as enzymes or receptors involved in metabolic pathways.

Pharmacological evaluations of 2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid have revealed its activity in modulating specific biochemical pathways. Preliminary in vitro studies indicate its ability to inhibit key enzymes involved in inflammatory responses, positioning it as a potential anti-inflammatory agent. Additionally, its unique bicyclic structure may confer stability against metabolic degradation, enhancing its bioavailability and therapeutic efficacy.

Further investigations into the compound's mechanism of action have utilized computational modeling and molecular docking studies. These approaches have identified potential binding sites on target proteins, providing insights into its selectivity and potency. Such findings are instrumental in guiding the design of derivatives with improved pharmacological profiles.

In conclusion, 2-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanoic acid represents a promising scaffold for drug development. Its synthetic accessibility, combined with its intriguing biological activity, underscores its potential as a lead compound in the discovery of novel therapeutics. Future research should focus on in vivo validation and the exploration of its therapeutic applications in disease models.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.